Cas no 54730-30-2 (4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde)

4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde structure
54730-30-2 structure
Product Name:4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
CAS No:54730-30-2
MF:C12H14O2
MW:190.238363742828
CID:353839
PubChem ID:443853
Update Time:2025-04-19

4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-hydroxy-3-(3-methyl-2-butenyl)-
    • 4-hydroxy-3-(3-methylbut-2-enyl)benzaldehyde
    • 4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
    • Benzaldehyde,4-hydroxy-3-(3-methyl-2-buten-1-yl)-
    • XHFURSFUHFDPTB-UHFFFAOYSA-N
    • CHEBI:31110
    • Q27114140
    • SCHEMBL1587344
    • 54730-30-2
    • C12459
    • 3-Dimethylallyl-4-hydroxybenzaldehyde
    • DTXSID80332134
    • CTK1F8319
    • AC1L9FC6
    • 4-Hydroxy-3-(3-methylbut-2-en-1-yl)benzaldehyde
    • 4-hydroxy-3-(3-methylbut-2-enyl)-benzaldehyde
    • 4-hydroxy-3-(3-methyl-2-butenyl)benzaldehyde
    • Inchi: 1S/C12H14O2/c1-9(2)3-5-11-7-10(8-13)4-6-12(11)14/h3-4,6-8,14H,5H2,1-2H3
    • InChI Key: XHFURSFUHFDPTB-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C=O)=CC=1C/C=C(\C)/C

Computed Properties

  • Exact Mass: 190.09942
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B185833-10mg
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
54730-30-2
10mg
$ 50.00 2022-06-07
TRC
B185833-50mg
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
54730-30-2
50mg
$ 185.00 2022-06-07
TRC
B185833-100mg
4-Hydroxy-3-(3-methyl-2-buten-1-yl)-benzaldehyde
54730-30-2
100mg
$ 275.00 2022-06-07
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